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Introduction
Peptide YY (3-36) (PYY3-36), a gut hormone released postprandially, is a well-established

anorexigenic peptide that plays a significant role in the regulation of food intake and body

weight.[1][2][3][4] It exerts its effects primarily through the activation of the neuropeptide Y2

receptor (Y2R).[5][6] The administration of exogenous PYY3-36 is a key strategy in metabolic

research and drug development for obesity. The choice of administration route, primarily

subcutaneous (SC) or intraperitoneal (IP), can significantly impact the pharmacokinetic and

pharmacodynamic profile of the peptide. These application notes provide a detailed

comparison of SC and IP routes for PYY3-36 administration, summarizing key quantitative data

and providing standardized experimental protocols.
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The following tables summarize the effects of PYY3-36 administered via subcutaneous and

intraperitoneal routes on food intake and body weight in various rodent models.

Table 1: Effects of Subcutaneous (SC) PYY3-36 Administration on Food Intake and Body

Weight
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Animal Model Dose
Dosing
Regimen

Key Findings Reference

Diet-Induced

Obese (DIO)

C57BL/6J mice

100, 300, and

1,000 µg/kg/day

Continuous

infusion via

osmotic

minipumps for 28

days

The 1,000

µg/kg/day dose

significantly

reduced food

intake in the first

3 days. Body

weight gain was

dose-

dependently

reduced, with the

highest dose

group weighing

~10% less than

the vehicle group

after 28 days.

Fat pad weight

was also dose-

dependently

reduced.[1][3]

[1][3]

DIO male rats 250 and 1,000

µg/kg/day

Daily injections

for 28 days

Reduced body

weight and

improved

glycemic control.

The 1,000

µg/kg/day dose

led to a ~10%

lower body

weight compared

to the vehicle

group after 28

days. A rapid

drop in body

weight was

observed in the

[1]
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first 4 days, with

food intake

suppressed for

the first 3 days

and returning to

baseline by day

7.[1]

Obese male

humans (BMI 27-

40 kg/m ²)

25, 50, 75, and

100 pmol/kg lean

body mass

Single injection

No significant

effect on energy

intake was

observed.

However, there

was a dose-

dependent

increase in

satiety ratings

and a decrease

in hunger ratings.

[7]

[7]

Table 2: Effects of Intraperitoneal (IP) PYY3-36 Administration on Food Intake
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Animal Model Dose
Dosing
Regimen

Key Findings Reference

Male NMRI mice Not specified

Single injection

after a 19-hour

fast

A ~30%

reduction in 3-

hour food intake

was observed.[1]

[1]

Male Wistar rats Not specified

Single injection

after a 19-hour

fast

No effect on

fasting-induced

feeding was

observed.[1]

[1]

Ad libitum-fed

mice
23 nmol/kg

Single injection

followed by a 4-

hour fast

A significant

increase in food

intake was

observed during

the 12-24 hour

period post-

injection.[8]

[8]

Overnight-fasted

mice
23 nmol/kg Single injection

A significant

reduction in food

intake was

observed during

the first 4 hours

post-injection.[8]

[8]

Diet-induced

obese rats

10-30

pmol/kg/min

Intermittent

infusion (hours 0-

3 and 6-9 of the

dark period) for

21 days

A sustained

reduction in daily

caloric intake of

11-32% was

observed,

preventing body

weight gain and

fat deposition.[9]

[9]

Signaling Pathway of PYY3-36
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PYY3-36 exerts its anorectic effects by acting as an agonist for the Neuropeptide Y receptor Y2

(Y2R). Postprandial release of PYY3-36 from the gut allows it to circulate and act on Y2R in

both the periphery and the central nervous system. A key site of action is the arcuate nucleus

(ARC) of the hypothalamus.[2] In the ARC, PYY3-36 binds to presynaptic Y2R on NPY/AgRP

neurons, inhibiting the release of these orexigenic peptides. This disinhibits adjacent

anorexigenic POMC neurons, leading to increased satiety and reduced food intake. The vagus

nerve also plays a role in mediating the physiological effects of PYY3-36 on food intake.[6]
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PYY3-36 Signaling Pathway

Experimental Protocols
General Considerations

Animal Models: Diet-induced obese (DIO) models in rats and mice are commonly used to

study the effects of PYY3-36 on body weight and metabolism.[1][3]

Acclimatization: Animals should be singly housed and acclimatized to handling and injection

procedures for at least one week prior to the experiment. This can involve daily saline

injections.[1]

Fasting: For acute food intake studies, animals are often fasted for a period (e.g., 19 hours)

before PYY3-36 administration to standardize hunger levels.[1]

Vehicle: PYY3-36 is typically dissolved in a sterile saline solution.
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Protocol 1: Subcutaneous (SC) Injection of PYY3-36 for
Chronic Studies
This protocol is adapted from studies investigating the long-term effects of PYY3-36 on body

weight in DIO rats.[1]

Materials:

PYY3-36 peptide

Sterile saline (0.9% NaCl)

Insulin syringes (or similar, for accurate dosing)

Animal scale

Procedure:

Preparation of PYY3-36 Solution: Dissolve PYY3-36 in sterile saline to the desired

concentration (e.g., for a 1 mg/kg dose in a 500g rat, a concentration of 1 mg/mL would

require a 0.5 mL injection).

Animal Handling: Gently restrain the rat.

Injection: Pinch the loose skin on the back of the neck or flank to form a tent. Insert the

needle into the base of the skin tent, parallel to the body.

Administration: Inject the PYY3-36 solution subcutaneously.

Post-Injection Monitoring: Return the animal to its cage and monitor for any adverse

reactions. For chronic studies, daily food intake and body weight should be recorded.
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Subcutaneous Injection Workflow

Protocol 2: Intraperitoneal (IP) Injection of PYY3-36 for
Acute Food Intake Studies
This protocol is based on studies examining the acute anorectic effects of PYY3-36 in mice.[1]

[8]
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Materials:

PYY3-36 peptide

Sterile saline (0.9% NaCl)

Tuberculin or insulin syringes with a 25-27 gauge needle

Animal scale

Procedure:

Preparation of PYY3-36 Solution: Prepare the PYY3-36 solution in sterile saline to the

desired concentration.

Animal Handling: Gently restrain the mouse, exposing the abdomen. To avoid injecting into

the cecum, tilt the animal slightly head-down.

Injection Site: The injection should be given in the lower right or left quadrant of the

abdomen.

Injection: Insert the needle at a 10-20 degree angle, just deep enough to penetrate the

abdominal wall.

Administration: Inject the PYY3-36 solution into the peritoneal cavity.

Post-Injection Monitoring: Return the animal to its cage. For acute food intake studies,

provide a pre-weighed amount of food and measure consumption at specified time points

(e.g., 1, 2, 4, and 24 hours).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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